A hierarchical 2D Ni–Mo–S nanosheet@nitrogen doped graphene hybrid as a Pt-free cathode for high-performance dye sensitized solar cells and fuel cells†

Journal of Materials Chemistry A Pub Date: 2017-07-26 DOI: 10.1039/C7TA04807F

Abstract

A novel hybrid of 2D Ni–Mo–S nanosheet integrated nitrogen doped graphene (NG) is successfully developed via a simple, scalable, and cost-effective hydrothermal process, and its application towards energy conversion devices is explored. The presence of exclusive mesoporous structures combined with an excellent conducting NG network in the Ni–Mo–S/NG hybrid exhibits superior electrocatalytic activities as a counter electrode (CE) for dye-sensitized solar cells (DSSCs) and the oxygen reduction reaction (ORR) in alkaline electrolytes. SEM and TEM studies demonstrate the uniform anchoring of ultra-thin Ni–Mo–S nanosheets on NG networks. The hierarchical Ni–Mo–S/NG hybrid outperformed Ni–Mo–S, NG, and Pt when used as a CE in DSSCs and showed excellent ORR activity. The power conversion efficiency (PCE) of DSSCs with the Ni–Mo–S/NG hybrid as the CE achieved 9.89%, outperforming conventional Pt CEs (8.73%). Furthermore, Ni–Mo–S/NG showed high catalytic activity for the ORR with an onset of 0.98 VRHE and outstanding durability compared to commercial Pt/C. The present study demonstrates the unique role of integrated Ni–Mo–S nanosheets anchored NG towards I3 reduction and the ORR, and demonstrates an efficient strategy for designing highly catalytically active and cost-effective electrocatalysts for DSSC and fuel cell applications.

Graphical abstract: A hierarchical 2D Ni–Mo–S nanosheet@nitrogen doped graphene hybrid as a Pt-free cathode for high-performance dye sensitized solar cells and fuel cells
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